Cas no 321522-05-8 (Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate)
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-(2,4-DICHLOROPHENYL)-4,6-DIOXO-1,3A,4,5,6,6A-HEXAHYDROPYRROLO[3,4-C]PYRAZOLE-3-CARBOXYLATE
- Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxy
- Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate
-
- MDL: MFCD01315599
Experimental Properties
- Melting Point: 198-200°C
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E146275-0.5mg |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E146275-1mg |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | E146275-2.5mg |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| abcr | AB156989-500 mg |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, 90%; . |
321522-05-8 | 90% | 500mg |
€678.60 | 2023-05-08 | |
| abcr | AB156989-1 g |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, 90%; . |
321522-05-8 | 90% | 1g |
€1312.80 | 2023-05-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00891388-1g |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| Ambeed | A892042-1g |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | 90% | 1g |
$611.0 | 2024-04-20 | |
| abcr | AB156989-500mg |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, 90%; . |
321522-05-8 | 90% | 500mg |
€678.60 | 2025-03-19 | |
| abcr | AB156989-1g |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate, 90%; . |
321522-05-8 | 90% | 1g |
€1312.80 | 2025-03-19 | |
| A2B Chem LLC | AI81790-1mg |
ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-c]pyrazole-3-carboxylate |
321522-05-8 | >90% | 1mg |
$201.00 | 2024-04-20 |
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate (CAS No. 321522-05-8): An Overview
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate (CAS No. 321522-05-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C17H14Cl2N2O5, and it has a molecular weight of approximately 389.2 g/mol.
The structure of Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is notable for its fused ring system and the presence of multiple functional groups. The pyrrolopyrazole core is a key structural element that contributes to the compound's biological activity. The 2,4-dichlorophenyl substituent and the ethyl ester group further enhance its pharmacological properties by influencing solubility and metabolic stability.
In recent years, research on pyrrolopyrazoles has focused on their potential as therapeutic agents for various diseases. One of the most promising areas of investigation is their use as inhibitors of specific enzymes involved in disease pathways. For instance, studies have shown that certain pyrrolopyrazoles can inhibit kinases such as Pim-1 and Pim-2, which are implicated in cancer and inflammatory diseases. The inhibition of these kinases can lead to reduced cell proliferation and inflammation.
Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been studied for its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has also shown promise in neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a suitable candidate for further development as an orally administered drug.
In terms of safety, preclinical toxicology studies have indicated that Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is generally well-tolerated at therapeutic doses. However, like any new drug candidate,further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
The synthesis of Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate involves several steps,including the formation of the pyrrolopyrazole core and the introduction of the dichlorophenyl substituent. Recent advancements in synthetic methods have improved the yield and purity of this compound,making it more accessible for research purposes.
In conclusion,Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate (CAS No. 321522-05-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.
321522-05-8 (Ethyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo3,4-cpyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)